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Compound of Interest

Compound Name: (-)-MDL 105725

Cat. No.: B1261530

Get Quote

Executive Summary
MDL 105725 (also known as the O-desmethyl metabolite of Volinanserin) represents a critical

structural scaffold in the study of serotonin 5-HT

receptor pharmacology. While the (R)-enantiomer of this compound is a highly potent and
selective antagonist (active metabolite), the (S)-enantiomer functions as the distomer—
displaying significantly reduced binding affinity.

This guide analyzes the pharmacological divergence between these stereoisomers, focusing

on the (S)-enantiomer's inability to engage the orthosteric binding pocket of the 5-HT

receptor effectively. This distinction is vital for researchers developing radiotracers (e.g., [

C]MDL 100,907) where enantiomeric purity dictates signal-to-noise ratios in PET imaging.

Chemical & Structural Identity
MDL 105725 is a piperidine-based small molecule. It serves as the direct metabolic precursor

and a lipophilic metabolite of the selective 5-HT

antagonist MDL 100,907 (Volinanserin).
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Feature Description

Chemical Name
-(2,3-dimethoxyphenyl)-1-[2-(4-

fluorophenyl)ethyl]-4-piperidinemethanol

(Phenolic derivative)

Stereocenter
Carbon

to the piperidine ring

(S)-Enantiomer Status
Distomer (Pharmacologically inactive/low

potency at primary target)

(R)-Enantiomer Status
Eutomer (High affinity antagonist,

nM)

Molecular Weight ~373.46 g/mol

Key Functional Groups

Fluorophenyl tail, Piperidine core, Phenolic

hydroxyl (in MDL 105725) vs. Methoxy (in MDL

100,907)

Structural Relationship & Metabolism
The (S)-enantiomer of MDL 105725 is the structural mirror image of the active metabolite

formed from (R)-Volinanserin. In asymmetric synthesis of PET ligands, the (S)-enantiomer is

often the impurity that must be removed to prevent non-specific binding noise.
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Figure 1: Metabolic and stereochemical relationship between Volinanserin and the enantiomers

of MDL 105725.
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Pharmacological Profile: Target Engagement
The binding affinity of MDL 105725 is governed by the Eudismic Ratio, which describes the

potency difference between the eutomer and distomer. For the phenylalkylpiperidine class

binding to 5-HT

, this ratio is typically high (>100).

Primary Target: 5-HT Receptor
(R)-MDL 105725: Retains the high affinity of the parent compound, engaging the receptor

with a

in the sub-nanomolar range (

nM).

(S)-MDL 105725: Exhibits a loss of affinity of approximately two orders of magnitude

compared to the (R)-isomer.

Binding Affinity Data Comparison

Compound Configuration

Target (5-HT

) Affinity (

)

Functional Activity

MDL 100,907 (R) 0.23 nM Potent Antagonist

MDL 105,725 (R) ~0.5 - 1.0 nM Active Metabolite

MDL 105,725 (S) > 100 nM Inactive / Low Potency

Mechanism of Stereoselectivity
The 5-HT

receptor orthosteric binding pocket contains specific residues (e.g., Asp3.32, Phe6.52) that
anchor the ligand.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protonated Nitrogen: Both enantiomers possess the piperidine nitrogen that forms a salt

bridge with Asp155 (Asp3.32).

Steric Clash: The chiral center in MDL 105725 carries a hydroxyl group and a phenyl ring. In

the (S)-configuration, the spatial arrangement of the 2,3-dimethoxyphenyl (or phenolic

equivalent) group likely clashes with the hydrophobic residues in transmembrane helix 5 or

6, preventing the "lock" mechanism required for high-affinity binding.

Experimental Methodologies for Binding
Assessment[4][5][6][7]
To validate the low affinity of (S)-MDL 105725, researchers utilize competitive radioligand

binding assays. The protocol below ensures accurate determination of the inhibition constant (

).

Protocol: Competitive Radioligand Displacement
Objective: Determine the

of (S)-MDL 105725 by displacing [

H]-Ketanserin or [

H]-MDL 100,907.

Membrane Preparation:

Source: Rat frontal cortex or HEK293 cells stably expressing human 5-HT

.

Homogenize tissue in 50 mM Tris-HCl (pH 7.4). Centrifuge at 40,000 x g.

Assay Setup:

Radioligand: 0.5 nM [

H]-MDL 100,907 (High selectivity).
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Competitor: (S)-MDL 105725 (Concentration range:

M to

M).

Non-Specific Binding (NSB): Define using 10

M Methysergide or (R)-Volinanserin.

Incubation:

Incubate for 60 minutes at 37°C to reach equilibrium.

Filtration & Counting:

Terminate via rapid filtration over GF/B filters pre-soaked in 0.3% polyethyleneimine (to

reduce filter binding).

Measure radioactivity via liquid scintillation counting.

Data Analysis:

Fit data to a one-site competition model.

Calculate

using the Cheng-Prusoff equation:
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Figure 2: Workflow for differentiating the binding affinity of MDL 105725 enantiomers.

Therapeutic & Research Implications
Negative Control in Pharmacology
The (S)-enantiomer is valuable as a negative control. When observing a physiological effect of

MDL 100,907 (e.g., reversal of psychosis models), administering the (S)-enantiomer should

yield no effect. If an effect is observed, it suggests the mechanism is not mediated via 5-HT

receptors or involves an off-target site common to both isomers (e.g., Sigma-1 receptor, though
affinity there is also variable).

PET Tracer Synthesis Quality
MDL 105725 is the precursor for synthesizing [
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C]MDL 100,907.

Requirement: The precursor must be optically pure (R)-MDL 105725.

Risk: Contamination with (S)-MDL 105725 leads to the formation of (S)-[

C]MDL 100,907.

Impact: Since the (S)-tracer does not bind specifically to 5-HT

, it increases the non-specific binding signal, degrading the contrast of the PET image.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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